2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile
Description
The compound is a derivative of pyridine, which is a basic heterocyclic organic compound . Pyridine derivatives are often used in the synthesis of pharmaceuticals and agrochemicals .
Synthesis Analysis
While specific synthesis methods for “2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile” were not found, pyridine derivatives can generally be synthesized through various methods, such as the addition of Grignard reagents to pyridine N-oxides .Scientific Research Applications
Synthesis and Spectroscopic Analysis
Research into pyridine derivatives, such as the synthesis and structural analysis of related compounds, provides foundational knowledge for understanding the chemical behavior and potential applications of 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile. Studies have focused on the synthesis protocols, X-ray diffraction, and spectroscopic analysis (IR, NMR, and UV-Vis) to determine structural differences and interaction characteristics of pyridine carbonitriles (Tranfić et al., 2011).
Biological Activity
Pyridine derivatives are also investigated for their biological activities, offering a potential application area for 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile. Studies have explored the creation of novel compounds from pyridine carbonitriles and their antimicrobial, antioxidant, and potential anticancer activities, highlighting the relevance of these compounds in pharmaceutical research (Yassin, 2009).
Optical and Electrical Properties
Research into the optical and electrical properties of pyridine derivatives, such as studies on pyrazolo pyridine derivatives and their application in devices like photosensors, sheds light on the potential for 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile in materials science and electronics. These studies focus on the synthesis, structural characterization, and application of these compounds in creating functional materials (Zedan et al., 2020).
Corrosion Inhibition
The application of pyrazolopyridine derivatives as corrosion inhibitors for metals like steel offers another potential research avenue for 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile. Studies in this area have utilized various spectroscopic and electrochemical techniques to evaluate the efficacy of these compounds in protecting metals from corrosion, providing insights into their practical applications in industry (Dandia et al., 2013).
properties
IUPAC Name |
2-chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27ClN2/c1-2-3-4-5-6-7-15-8-10-16(11-9-15)18-13-12-17(14-21)19(20)22-18/h12-13,15-16H,2-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSRDKIAMNYBBFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC1CCC(CC1)C2=NC(=C(C=C2)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile | |
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